Cas no 178312-23-7 (Tert-Butyl 3-[4-(methanesulfonyl)piperazin-1-yl]azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-[4-(methanesulfonyl)piperazin-1-yl]azetidine-1-carboxylate
• CAS No: 178312-23-7
• MF: C₁₃H₂₅N₃O₄S
• MW: 319.420302152634
• CID: 2664112
• Update Time: 2023-08-06

Tert-Butyl 3-[4-(methanesulfonyl)piperazin-1-yl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-methylsulfonylpiperazin-1-yl)azetidine-1-carboxylate
• 3-[4-(METHYLSULFONYL)-1-PIPERAZINYL]-1-AZETIDINECARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
• tert-Butyl 3-[4-(methanesulfonyl)piperazin-1-yl]azetidine-1-carboxylate
• Tert-Butyl 3-[4-(methanesulfonyl)piperazin-1-yl]azetidine-1-carboxylate

• Inchi： 1S/C13H25N3O4S/c1-13(2,3)20-12(17)15-9-11(10-15)14-5-7-16(8-6-14)21(4,18)19/h11H,5-10H2,1-4H3
• InChI Key： KQHMCDLKYDJVSB-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC1)C1CN(C(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 481
• Topological Polar Surface Area: 78.5